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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

dicyanamide

Cat. No.: B1365684 Get Quote

Introduction: 1-Ethyl-3-methylimidazolium dicyanamide ([EMIM][DCA]) is a room-

temperature ionic liquid (IL) that has garnered significant attention as a sustainable and

versatile solvent for a range of chemical transformations. Its unique physicochemical

properties, including low viscosity, good thermal stability, and the ability to act as both a solvent

and a catalyst, make it a compelling alternative to conventional volatile organic solvents. This

document provides detailed application notes and protocols for the use of [EMIM][DCA] in key

chemical syntheses, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties of 1-Ethyl-3-
methylimidazolium Dicyanamide
[EMIM][DCA] possesses a favorable combination of physical and chemical characteristics that

are advantageous for its use as a solvent in chemical synthesis. A summary of these properties

is presented below.
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Property Value

Molecular Formula C₈H₁₁N₅

Molecular Weight 177.21 g/mol

Melting Point -21 °C

Density (at 25 °C) 1.10 g/cm³

Viscosity (at 25 °C) 16.8 cP

Conductivity (at 25 °C) 25.3 mS/cm

Application Note 1: Catalytic Glycolysis of
Polyethylene Terephthalate (PET)
The depolymerization of post-consumer polyethylene terephthalate (PET) is a critical process

for chemical recycling. [EMIM][DCA] has been demonstrated to be an efficient catalyst for the

glycolysis of PET, yielding valuable monomers.

Quantitative Data for PET Glycolysis
PET Conversion
(%)

BHET Yield (%)
Reaction Time
(hours)

Temperature (°C)

100 93 3 190

>57 >57 0.5 190

BHET: Bis(2-hydroxyethyl) terephthalate

Experimental Protocol: PET Glycolysis
Materials:

Post-consumer PET flakes

Ethylene glycol (EG)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Ethyl-3-methylimidazolium dicyanamide ([EMIM][DCA])

Reactor equipped with a mechanical stirrer and a reflux condenser

Analytical instrumentation (HPLC, NMR)

Procedure:

In a suitable reactor, combine PET flakes, ethylene glycol, and [EMIM][DCA] in the desired

molar ratio.

Heat the mixture to the target reaction temperature (e.g., 190 °C) under constant stirring.

Maintain the reaction for the specified duration (e.g., 0.5 to 3 hours).

After the reaction is complete, cool the mixture to room temperature.

The product, bis(2-hydroxyethyl) terephthalate (BHET), can be separated and purified using

appropriate techniques such as precipitation and recrystallization.

The ionic liquid catalyst can be recovered and reused for subsequent batches.

Analyze the conversion of PET and the yield of BHET using HPLC and NMR spectroscopy.

[1]

Catalytic Glycolysis Workflow
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Reactants

Process

Products & SeparationPET Flakes

Reaction at 190°CEthylene Glycol

[EMIM][DCA]

BHET MonomerDepolymerization

Recovered [EMIM][DCA]
Recovery & Reuse

Reactants

Synthesis Product
HAuCl₄·3H₂O

Mixing & Stirring
(24 hours)

[EMIM][DCA]

Controlled Temperature
(20-80°C)

Stable Gold Nanoparticle
Dispersion in [EMIM][DCA]

Nucleation & Growth

Activation

Reaction

Dicyanamide Anion
[N(CN)₂]⁻ Acetic Anhydride

Base Catalysis

Activated Acetylating Agent R-OAc
(Acetylated Product)

R-OH
(Alcohol/Carbohydrate)

Nucleophilic Attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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